molecular formula C14H19NO B8430049 4-(4-Cyclopropylphenoxy)piperidine

4-(4-Cyclopropylphenoxy)piperidine

Cat. No.: B8430049
M. Wt: 217.31 g/mol
InChI Key: WZSCEKVJIPROPY-UHFFFAOYSA-N
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Description

4-(4-Cyclopropylphenoxy)piperidine is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H19NO

Molecular Weight

217.31 g/mol

IUPAC Name

4-(4-cyclopropylphenoxy)piperidine

InChI

InChI=1S/C14H19NO/c1-2-11(1)12-3-5-13(6-4-12)16-14-7-9-15-10-8-14/h3-6,11,14-15H,1-2,7-10H2

InChI Key

WZSCEKVJIPROPY-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=CC=C(C=C2)OC3CCNCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-Boc-4-(4-bromophenoxy)piperidine (5 g) in toluene (70 mL) were added dichlorobis(tricyclohexylphosphine)palladium (II) (725 mg), tripotassium phosphate (14.9 g) and cyclopropylboronic acid (1.81 g), and the mixture was refluxed for 7 hr. After cooling, water was added, insoluble materials were filtered off, and the mixture was extracted with ethyl acetate and washed with saturated brine. The solvent was evaporated and the residue was purified by column chromatography to give 4-(4-cyclopropylphenoxy)piperidine-1-carboxylic acid tert-butyl ester. 4-(4-Cyclopropylphenoxy)piperidine-1-carboxylic acid tert-butyl ester was dissolve in ethyl acetate (3 mL), 4N hydrogen chloride/ethyl acetate (7 mL) was added, and the mixture was stirred at room temperature overnight. Water was added, and the mixture was washed with ethyl acetate. To the aqueous solution was added 1N aqueous sodium hydroxide solution, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, and the solvent was evaporated to give 4-(4-cyclopropylphenoxy)piperidine (2.49 g). By reaction and treatment in the same manner as in Preparation Example 60 and using 6-bromonicotinic acid (1.2 g) and 4-(4-cyclopropylphenoxy)piperidine (1.4 g), the title compound (2.4 g) was obtained.
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